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Compound of Interest

Compound Name: 2-Ethyl-1,3-dioxolane

Cat. No.: B3050401 Get Quote

In-Depth Technical Guide: 2-Ethyl-1,3-dioxolane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethyl-1,3-dioxolane, a

heterocyclic organic compound with applications in chemical synthesis and research. This

document details its chemical identity, physical properties, and synthesis, presenting data in a

structured format for ease of reference.

Chemical Identity and Molecular Structure
2-Ethyl-1,3-dioxolane is a cyclic acetal. Its core structure consists of a five-membered

dioxolane ring with an ethyl group attached at the second carbon position.

Table 1: Chemical Identifiers for 2-Ethyl-1,3-dioxolane

Identifier Value

CAS Number 2568-96-9[1][2][3]

Molecular Formula C₅H₁₀O₂[1][2]

IUPAC Name 2-ethyl-1,3-dioxolane[1]

Synonyms Propanal, cyclic 1,2-ethanediyl acetal[1][2]
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Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2-Ethyl-1,3-
dioxolane.

Table 2: Physicochemical Data for 2-Ethyl-1,3-dioxolane

Property Value

Molecular Weight 102.13 g/mol [1][2]

Appearance Liquid (at standard conditions)

Boiling Point Data not readily available in initial search

Density Data not readily available in initial search

Refractive Index Data not readily available in initial search

Note: Further literature search is required for more detailed experimental properties.

Synthesis of 2-Ethyl-1,3-dioxolane
The synthesis of 2-Ethyl-1,3-dioxolane typically involves the acetalization of propanal with

ethylene glycol in the presence of an acid catalyst.

General Experimental Protocol
A detailed experimental protocol for the synthesis of 2-Ethyl-1,3-dioxolane would involve the

following steps:

Reaction Setup: Equip a round-bottom flask with a Dean-Stark apparatus and a reflux

condenser.

Reagents: Charge the flask with equimolar amounts of propanal and ethylene glycol in a

suitable solvent (e.g., toluene).

Catalyst: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid.
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Reaction: Heat the mixture to reflux. The water formed during the reaction is azeotropically

removed and collected in the Dean-Stark trap.

Monitoring: Monitor the reaction progress by observing the amount of water collected.

Workup: Once the reaction is complete, cool the mixture and neutralize the acid catalyst with

a base (e.g., sodium bicarbonate solution).

Purification: Separate the organic layer, wash it with water and brine, and then dry it over an

anhydrous salt (e.g., magnesium sulfate). The final product can be purified by distillation.

Visualization of Synthesis Pathway
The following diagram illustrates the chemical reaction for the synthesis of 2-Ethyl-1,3-
dioxolane.
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Caption: Synthesis of 2-Ethyl-1,3-dioxolane from propanal and ethylene glycol.

Applications in Research and Development
2-Ethyl-1,3-dioxolane serves as a protecting group for the carbonyl functional group of

propanal. The acetal is stable under neutral and basic conditions but can be readily cleaved

under acidic conditions to regenerate the aldehyde. This protective strategy is valuable in multi-
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step organic syntheses where the aldehyde functionality needs to be preserved while other

parts of the molecule undergo reaction.

Safety and Handling
Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling 2-Ethyl-1,3-dioxolane. It should be used in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.

This guide provides foundational information on 2-Ethyl-1,3-dioxolane. For specific

applications and advanced protocols, consulting peer-reviewed literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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